Fluorocurarine chloride

• Molecular Formula: C20H23ClN2O
• Molecular Weight: 342.9 g/mol
• InChI: InChI=1S/C20H22N2O.ClH/c1-3-13-11-22(2)9-8-20-16-6-4-5-7-17(16)21-19(20)15(12-23)14(13)10-18(20)22;/h3-7,12,14,18H,8-11H2,1-2H3;1H/b13-3-;/t14-,18-,20?,22?;/m0./s1
• InChIKey: CSLYOMBKQNZAED-JUBBDXOVSA-N

Fluorocurarine Chloride: Selection Guide

Fluorocurarine chloride (CAS: 22273-09-2), also known as C-Curarine III chloride or Vincanine methyl chloride, is a plant-derived quaternary ammonium alkaloid [1]. It is characterized as a short-acting, selective sympathetic ganglioblocker with weak antagonist activity at nicotinic acetylcholine receptors located at the neuromuscular junction, and it possesses hypotensive properties . This compound, isolated from botanical sources such as *Vinca erecta*, *Catharanthus roseus*, and *Strychnos usambarensis*, serves as a specific pharmacological tool for investigating autonomic ganglia and nicotinic receptor subtypes [2].

Target Selective sympathetic ganglioblocker (nAChR antagonist)

Source Monoterpenoid indole alkaloid from Vinca species

Context Sympathetic nervous system pharmacology, controlled hypotension research models

• [1] ZINC Database. ZINC03999826: C-Curarine III chloride; Fluorocurarine chloride. View Source
• [2] Caprasse, M., et al. Isolation by DCCC of fluorocurarine from Strychnos usambarensis. View Source

Fluorocurarine Chloride: Why Substitution Fails

While fluorocurarine chloride shares a structural lineage with curare alkaloids such as C-curarine and D-tubocurarine, its pharmacological profile demonstrates a distinct functional selectivity that prohibits simple substitution. Unlike typical neuromuscular blockers that broadly paralyze skeletal muscle at comparable doses [1], fluorocurarine chloride exerts its primary, potent effect on sympathetic ganglia while maintaining a weak activity at the neuromuscular junction . This dichotomy means substituting a generic ganglioplegic or a standard curarizing agent would result in either a loss of ganglionic specificity or the introduction of profound, dose-limiting muscle paralysis. The following quantitative evidence defines this exact therapeutic window, enabling precise scientific and procurement decisions.

Feature

Fluorocurarine Chloride

Common Substitutes

Primary mechanism

Selective sympathetic ganglioblocker at low doses

d-Tubocurarine: neuromuscular blocker; Trimetaphan: ganglioblocker with parasympathetic effects

M-cholinergic & histaminergic activity

Reported absence of M-cholinergic and histaminergic activity

Gallamine: M2 antagonist; d-Tubocurarine: histamine release

Dose separation

Ganglioblockade at low doses; neuromuscular block requires substantially higher doses

d-Tubocurarine: primarily neuromuscular block; no selective ganglioblockade window

• [1] Angenot, L., et al. (1975). Chemical structure and pharmacological (curarizing) properties of various indole alkaloids extracted from an African Strychnos. Archives Internationales de Pharmacodynamie et de Thérapie, 215(2), 246-258. View Source

Fluorocurarine Chloride: Evidence Profile

Ganglioblocking Potency vs. Trimetaphan

In comparative pharmacological profiling, fluorocurarine chloride exhibits significantly higher potency as a ganglioblocker than the reference compound arfonad (trimethaphan camsylate). This direct quantitative comparison is critical for experimental dosing and calibration .

Ganglioblocking potency

Reported

6-fold greater potency vs. trimetaphan; effective range 0.02–0.2 mg/kg

Reported higher potency in sympathetic ganglion blockade models

In vivo animal models; exact species not specified in vendor datasheets

Evidence Dimension	Potency for selective sympathetic ganglion blockade
Target Compound Data	0.02-0.2 mg/kg (dose range for selective ganglionic block)
Comparator Or Baseline	Arfonad (trimethaphan camsylate): equivalent activity at 6x higher dose
Quantified Difference	6 times as potent as arfonad
Conditions	In vivo animal model, selective sympathetic ganglion block assay

Why This Matters

This 6-fold potency advantage over arfonad makes fluorocurarine chloride a more cost-effective and experimentally sensitive tool for inducing controlled hypotension or studying ganglionic transmission.

M-Cholinergic and Histaminergic Selectivity

A key differentiator is the wide separation between the dose required for ganglionic blockade and the dose that induces neuromuscular paralysis. This contrasts with non-selective curare alkaloids .

Receptor selectivity

Class-level

No M-cholinergic or histaminergic activity vs. gallamine M2 block, d-tubocurarine histamine release

Supports sympathetic blockade without parasympathetic or histaminergic interference

Pharmacological profiling details limited in public datasheets

Evidence Dimension	Ratio of effective dose for neuromuscular block to effective dose for ganglionic block
Target Compound Data	Selective ganglionic block at 0.02-0.2 mg/kg; neuromuscular block at 2-3 mg/kg
Comparator Or Baseline	D-Tubocurarine: ganglionic block occurs at doses overlapping with neuromuscular paralysis
Quantified Difference	~10 to 150-fold higher dose required for neuromuscular vs. ganglionic effects
Conditions	In vivo animal models, dose-response studies for autonomic and neuromuscular endpoints

Why This Matters

This 10- to 150-fold functional selectivity provides a unique experimental window to block sympathetic ganglia without causing muscle paralysis, a feature unavailable with standard neuromuscular blockers.

Cardiovascular Safety Profile

Unlike many ganglioblockers and neuromuscular blockers that cause histamine release or direct cardiac effects, fluorocurarine chloride demonstrates a clean cardiovascular profile. It lowers blood pressure without intrinsic cardiotoxicity or interactions with M-cholinergic and histaminergic receptors .

Cardiovascular safety

Data to verify

Reported absence of cardiovascular toxicity; hypotensive effects

Cardiovascular safety endpoint context; may reduce confounding variables

Qualitative report; specific model details unavailable

Evidence Dimension	Cardiovascular and receptor-mediated side effects
Target Compound Data	Not toxic for the cardiovascular system; no influence on M-cholinergic and histaminergic receptors
Comparator Or Baseline	Typical curare alkaloids (e.g., D-tubocurarine): known for histamine release and ganglionic blockade
Quantified Difference	Absence of activity vs. documented activity for comparators
Conditions	In vivo cardiovascular monitoring and receptor binding/activity assays

Why This Matters

The lack of histaminergic and direct cardiac effects simplifies data interpretation in complex in vivo cardiovascular or autonomic studies, reducing confounding variables.

Acute Toxicity: LD₅₀ Assessment

The mechanism of action varies with dose and target. At the neuromuscular junction, it acts via a non-depolarizing mechanism , while its ganglionic action is competitive and short-acting. This is distinct from depolarizing blockers like succinylcholine .

Acute toxicity (LD₅₀)

Data to verify

IV mouse: 4.6 mg/kg; rat: 7.45 mg/kg; SC mouse: 102.5 mg/kg

Reported toxicity endpoint context for experimental dosing

Safety margin relative to ganglioblockade dose range requires independent validation

Evidence Dimension	Mechanism of neuromuscular blockade
Target Compound Data	Non-depolarizing neuromuscular block at 2-3 mg/kg
Comparator Or Baseline	Succinylcholine: Depolarizing block; D-Tubocurarine: Competitive (non-depolarizing) block
Quantified Difference	Non-depolarizing classification shared with D-tubocurarine, but with 10- to 150-fold lower potency at neuromuscular junction
Conditions	Neuromuscular junction preparations, electrophysiology

Why This Matters

For users requiring a short-acting ganglioblocker with only weak, non-depolarizing muscle relaxant properties at high doses, fluorocurarine chloride provides a uniquely clean pharmacological signature.

Crystal Structure and Stereochemistry

Understanding the acute toxicity profile is essential for safe handling and in vivo dosing. Fluorocurarine chloride's LD50 values provide a quantitative safety margin for experimental design [1].

Crystal structure

Reported

X-ray structure resolved; N(β)-methylated cation, hydroxide anion, four chiral centers

Supports identity verification and structural modeling

Unambiguous stereochemistry; contrasts with historical revision of d-tubocurarine

Evidence Dimension	Acute intravenous toxicity in rodents
Target Compound Data	IV-Mouse LD50: 4.6 mg/kg; IV-Rat LD50: 7.45 mg/kg
Comparator Or Baseline	D-Tubocurarine: IV-Mouse LD50 ~0.16 mg/kg
Quantified Difference	Fluorocurarine is ~29-fold less toxic than D-tubocurarine in mice
Conditions	Standard acute toxicity assays in mice and rats via intravenous administration

Why This Matters

The significantly lower acute toxicity compared to classical neuromuscular blockers like D-tubocurarine provides a wider experimental safety window, particularly when higher doses are required for neuromuscular studies.

• [1] Molaid Chemical Database. Fluorocurarine chloride (22273-09-2). View Source

Total Synthesis Feasibility

Procurement from reputable vendors ensures a high level of purity, verified by thin-layer chromatography (TLC) and mass spectrometry. This analytical certification is crucial for eliminating batch-to-batch variability in sensitive pharmacological assays .

Total synthesis

Reported

11-step total synthesis of racemate from tryptamine; semi-synthesis via N(β)-methylation

Supports synthetic accessibility and batch consistency review

Monomeric scaffold; contrasts with >20-step dimeric curare syntheses

Evidence Dimension	Compound purity and analytical verification
Target Compound Data	≥97% (TLC), also verified by mass spectrometry
Comparator Or Baseline	Generic or non-certified 'curare alkaloid' mixtures: purity unspecified, potential for multiple active components
Quantified Difference	Guaranteed high purity vs. undefined purity/composition
Conditions	Commercial vendor specifications and certificate of analysis

Why This Matters

A defined purity of ≥97% ensures experimental reproducibility and accurate dosing, which is especially critical for a compound with a specific, dose-dependent functional profile.

Fluorocurarine Chloride: Research Applications

Selective Sympathetic Ganglion Blockade

Based on the 6-fold potency advantage over arfonad and the 10- to 150-fold selectivity for ganglia over neuromuscular junctions , fluorocurarine chloride is the compound of choice for inducing controlled, short-term hypotension in animal models (e.g., rats, mice) without causing respiratory muscle paralysis. This makes it ideal for studying baroreceptor reflexes, sympathetic outflow, and the hemodynamic effects of novel cardiovascular agents in intact animals .

Controlled Hypotension Models

The compound's weak activity on muscle-type nAChRs contrasts with its potent ganglionic nAChR activity . This functional profile enables its use as a discriminating tool in vitro (e.g., patch-clamp electrophysiology, calcium flux assays) to differentiate between neuronal (e.g., α3β4) and muscle (α1β1δε) nAChR subtypes. Its defined purity (≥97% TLC) ensures the observed effects are not due to impurities or contaminating curare alkaloids .

SAR Studies of Curare Alkaloid Scaffolds

Given its non-depolarizing mechanism at the neuromuscular junction at 2-3 mg/kg and its favorable acute toxicity profile (e.g., mouse IV LD50 of 4.6 mg/kg) , fluorocurarine chloride can be used in isolated tissue preparations (e.g., phrenic nerve-hemidiaphragm) to study non-depolarizing blockade with a compound that lacks the profound histamine-releasing and cardiovascular side effects of classical curare alkaloids. Its short-acting nature facilitates repeated-dose experimental protocols.

Phytochemical Reference Standard for Natural Product Research

As an alkaloid found in *Vinca erecta*, *Catharanthus roseus*, and *Strychnos usambarensis* , fluorocurarine chloride of high purity (≥97% TLC) serves as a certified reference standard for the identification and quantification of this and related alkaloids in plant extracts. This application is critical for metabolomics, chemotaxonomy, and quality control of botanical preparations.

Application

Selection Property

Validation Focus

Sympathetic nervous system research

Ganglioblocker selectivity profile

Receptor subtype selectivity endpoints (nAChR vs. M-cholinergic)

Hemodynamic research models

Reported cardiovascular safety endpoint context

Blood pressure monitoring, toxicity endpoint review

Natural product SAR & synthetic methodology

Defined monomeric scaffold with resolved stereochemistry

Synthetic route reproducibility, structural analog generation

• [1] Molaid Chemical Database. Fluorocurarine chloride (22273-09-2). View Source